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Abstract

Oxycarboxin, a systemic fungicide belonging to the oxathiin carboxamide class, has been a
significant tool in the management of fungal diseases, particularly rusts, since its introduction.
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and fungicidal action of Oxycarboxin. It details its mechanism of
action as a potent inhibitor of succinate dehydrogenase (SDH), a critical enzyme in the
mitochondrial electron transport chain of fungi. This document also outlines detailed
experimental protocols for its synthesis, analysis of purity, and evaluation of its fungicidal
efficacy. Furthermore, metabolic pathways in plants and microorganisms are discussed. This
guide is intended to serve as a valuable resource for researchers and professionals involved in
the study and development of fungicides and other bioactive molecules.

Chemical Identity and Physicochemical Properties

Oxycarboxin is the sulfone derivative of carboxin. Its chemical structure and key identifiers are
presented below.

Chemical Structure:
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Table 1: Chemical Identification of Oxycarboxin

Identifier Value

6-methyl-4,4-dioxo-N-phenyl-2,3-dihydro-1,4-

IUPAC Name
oxathiine-5-carboxamide[1]

CAS Number 5259-88-1[1][2][3][4][5]

Molecular Formula C12H13NO4S[1][2][3][4][5]

Molecular Weight 267.30 g/mol [1][2][31[4]

InChl Key AMEKQAFGQBKLKX-UHFFFAQYSA-N[3][5]
CC1=C(C(=0O)NC2=CC=CC=C2)S(=0)

SMILES

(=0)CCO1[3]

Table 2: Physicochemical Properties of Oxycarboxin
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Property Value

Physical State Off-white to white crystalline solid[2]
Melting Point 127.5-130 °C[2]

Boiling Point 527.6 °C at 760 mmHg|[2]

Vapor Pressure 4.2 x 10~ mm Hg[2]

Water Solubility 1 g/L at 25 °C[2]

Acetone: 360 g/kg, Methanol: 70 g/kg, Benzene:

Solubility in Organic Solvents
34 g/kg, Ethanol: 30 g/kg[6]

LogP (Octanol-Water Partition Coefficient) 0.772[2]

Fungicidal Properties and Mechanism of Action

Oxycarboxin is a systemic fungicide with both protective and curative properties.[7] It is
particularly effective against rust fungi (Basidiomycetes) and is used to control a variety of
diseases on cereals, ornamentals, and other crops.[8]

The primary mode of action of Oxycarboxin is the inhibition of the enzyme succinate
dehydrogenase (SDH), also known as Complex I, in the mitochondrial electron transport chain
of fungi.[2][8] By binding to the ubiquinone-binding site (Q-site) of the SDH complex,
Oxycarboxin blocks the oxidation of succinate to fumarate. This disruption of the tricarboxylic
acid (TCA) cycle and cellular respiration leads to a severe reduction in ATP production,
ultimately causing fungal cell death.
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Caption: Mechanism of action of Oxycarboxin.

Experimental Protocols
Synthesis of Oxycarboxin

Oxycarboxin is synthesized via the oxidation of its precursor, carboxin. A general laboratory-

scale synthesis protocol is described below.

Workflow for the Synthesis of Oxycarboxin:
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Step 1: Synthesis of Carboxin
(5,6-dihydro-2-methyl-1,4-oxathiine-3-carboxanilide)

Reactants: Reaction Conditions:
: . - Base (e.g., NaOH or KOH) Purification of Carboxin
- 2-Chloro-N-phenylacetoacetamide e
- Solvent (e.g., Ethanol) (Crystallization)
- 2-Mercaptoethanol R ; .
- Cyclization with acid catalyst l

[Step 2: Oxidation of Carboxin to Oxycarboxir)

Final Product:

Reactants: Reaction Conditions:
- Carboxin - Acetic Acid as solvent Oxvearboxin
- Oxidizing agent (e.g., Hydrogen Peroxide) - Controlled temperature Y

Click to download full resolution via product page
Caption: General workflow for the synthesis of Oxycarboxin.
Detailed Protocol:
e Step 1: Synthesis of Carboxin
o Dissolve 2-chloro-N-phenylacetoacetamide in a suitable solvent such as ethanol.
o Add an equimolar amount of 2-mercaptoethanol to the solution.

o Slowly add a solution of a base (e.g., sodium hydroxide or potassium hydroxide) while
maintaining the temperature below 30°C.

o After the addition is complete, stir the reaction mixture at room temperature for several
hours until the reaction is complete (monitored by TLC).

o Acidify the reaction mixture with a mineral acid (e.g., HCI) to induce cyclization.

o The crude carboxin precipitates out and can be collected by filtration.
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o Purify the crude product by recrystallization from a suitable solvent like ethanol.

e Step 2: Oxidation to Oxycarboxin[1]

[e]

Dissolve the purified carboxin in glacial acetic acid.

o Slowly add a 30% hydrogen peroxide solution to the mixture, maintaining the temperature
between 25-30°C.

o Stir the reaction mixture for several hours until the oxidation is complete (monitored by
TLC).

o Pour the reaction mixture into cold water to precipitate the Oxycarboxin.
o Collect the solid product by filtration, wash with water, and dry.

o Further purification can be achieved by recrystallization from a solvent such as ethanol.

Analysis of Purity

The purity of the synthesized Oxycarboxin can be determined using High-Performance Liquid
Chromatography (HPLC).

Protocol for HPLC Analysis:

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 ym).

o Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v), filtered and degassed.
» Flow Rate: 1.0 mL/min.

» Detection Wavelength: 254 nm.

e Injection Volume: 20 pL.

o Standard Preparation: Prepare a standard solution of Oxycarboxin of known concentration
in the mobile phase.
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o Sample Preparation: Accurately weigh a sample of the synthesized Oxycarboxin and
dissolve it in the mobile phase to a known concentration.

e Procedure: Inject the standard and sample solutions into the HPLC system. The purity of the
sample can be calculated by comparing the peak area of the sample to that of the standard.

Fungicidal Efficacy Testing against Rust Fungi (Puccinia
spp.)

The following protocol is adapted for testing the efficacy of Oxycarboxin against wheat leaf
rust (Puccinia triticina) using a detached leaf assay.

Protocol:

o Plant Material: Grow a susceptible wheat variety (e.g., ‘"Morocco’) under controlled
greenhouse conditions.

e Inoculum Preparation: Collect fresh uredospores of Puccinia triticina. Suspend the spores in
a light mineral oil or distilled water containing a surfactant (e.g., Tween 20) to a concentration
of approximately 1 x 10> spores/mL.

o Detached Leaf Preparation: Excise healthy, fully expanded primary leaves from 7-10 day old
wheat seedlings. Cut the leaves into 5 cm segments.

e Fungicide Application: Prepare a series of concentrations of Oxycarboxin in sterile distilled
water. Apply the fungicide solutions to the adaxial surface of the leaf segments using a fine
sprayer until runoff. Allow the leaves to air dry. Control leaves are sprayed with water and
surfactant only.

 Inoculation: Place the treated leaf segments on a 1.5% water agar medium in petri dishes.
Inoculate the leaf segments by spraying with the uredospore suspension.

 Incubation: Incubate the petri dishes in a dew chamber at 15-20°C in the dark for 24 hours to
allow for spore germination and infection. Then, transfer the dishes to a growth chamber with
a 16-hour photoperiod at 20-25°C.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/product/b166467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Disease Assessment: After 10-14 days, assess the disease severity by counting the number
of uredinia (pustules) per leaf segment or by using a disease rating scale.

o Data Analysis: Calculate the percent inhibition of disease for each Oxycarboxin
concentration compared to the control. Determine the ECso value (the concentration of
fungicide that inhibits disease development by 50%).

Metabolism and Degradation

Oxycarboxin can be metabolized by plants and microorganisms.

In Plants: Oxycarboxin is absorbed by the roots and translocated through the xylem to other
parts of the plant. The primary metabolic pathway involves the cleavage of the oxathiin ring,
leading to the formation of more polar metabolites. One of the identified metabolites is 2-
(vinylsulfonyl)acetanilide.[5]

In Soil/Microorganisms: Soil microorganisms, such as Pseudomonas aeruginosa, can degrade
Oxycarboxin. The degradation pathway involves the hydrolysis of the amide bond and
cleavage of the oxathiin ring, ultimately leading to the formation of aniline and other smaller
molecules.[4]

Metabolic Degradation Pathway of Oxycarboxin:

Oxycarboxin

Plant Metabolism Microbial Degradation
(Oxathiin ring cleavage) (Hydrolysis)

2-(vinylsulfonyl)acetanilide Aniline
(in plants) (microbial degradation)

Further Degradation Products

Click to download full resolution via product page
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Caption: Simplified metabolic pathway of Oxycarboxin.

Conclusion

Oxycarboxin remains a relevant fungicide due to its specific and effective mode of action
against rust diseases. This technical guide has provided a detailed overview of its chemical and
physical properties, a clear elucidation of its mechanism of action, and practical, detailed
protocols for its synthesis, analysis, and efficacy testing. Understanding these core aspects of
Oxycarboxin is crucial for its continued effective use in agriculture and for the development of
new fungicidal agents. The provided experimental methodologies offer a solid foundation for
researchers to conduct further studies on this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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